Cas no 1378888-26-6 (7-chloro-2-methyl-1,2,4triazolo1,5-apyrimidine)

7-chloro-2-methyl-1,2,4triazolo1,5-apyrimidine structure
1378888-26-6 structure
Product Name:7-chloro-2-methyl-1,2,4triazolo1,5-apyrimidine
CAS No:1378888-26-6
MF:C6H5ClN4
MW:168.583698987961
CID:5714121
PubChem ID:59451932
Update Time:2023-11-24

7-chloro-2-methyl-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

    • 1378888-26-6
    • 7-chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine
    • Z1255401111
    • EN300-1659475
    • [1,2,4]Triazolo[1,5-a]pyrimidine, 7-chloro-2-methyl-
    • 7-chloro-2-methyl-1,2,4triazolo1,5-apyrimidine
    • Inchi: 1S/C6H5ClN4/c1-4-9-6-8-3-2-5(7)11(6)10-4/h2-3H,1H3
    • InChI Key: JYEPRFDISCYQOL-UHFFFAOYSA-N
    • SMILES: ClC1=CC=NC2=NC(C)=NN21

Computed Properties

  • Exact Mass: 168.0202739g/mol
  • Monoisotopic Mass: 168.0202739g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Density: 1.59±0.1 g/cm3(Predicted)
  • pka: 0.26±0.30(Predicted)

7-chloro-2-methyl-1,2,4triazolo1,5-apyrimidine Pricemore >>

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